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Compound of Interest

Compound Name: Elloramycin

Cat. No.: B1244480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of

Elloramycin, a notable anthracycline-like antitumor antibiotic produced by Streptomyces

olivaceus. The document details the application of Nuclear Magnetic Resonance (NMR), Mass

Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy in the structural elucidation

and characterization of this complex natural product.

Introduction to Elloramycin
Elloramycin (molecular formula: C₃₂H₃₆O₁₅) is a dark yellow compound that exhibits weak

activity against a range of Gram-positive bacteria and shows potential against stem cells of L-

1210 leukemia.[1][2] Its structure is characterized by a tetracenomycin-like aglycone linked to a

2,3,4-tri-O-methyl-L-rhamnose sugar moiety through a phenolic alpha-glycosidic bond.[1][2]

The complex structure necessitates a multi-faceted analytical approach for unambiguous

identification and characterization.

Spectroscopic Data Summary
The following tables summarize the expected and reported spectroscopic data for

Elloramycin. While specific datasets are not widely available in public databases, this section

outlines the key parameters derived from foundational literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
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NMR spectroscopy is crucial for determining the carbon-hydrogen framework of Elloramycin.

The structure was originally established by comparing its ¹H and ¹³C NMR spectra with those of

the known compound tetracenomycin C.[1][2]

Table 1: ¹H NMR Spectroscopic Data for Elloramycin

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available in

searched sources
- - Aromatic Protons

Data not available in

searched sources
- - Methine Protons

Data not available in

searched sources
- - Methylene Protons

Data not available in

searched sources
- -

Methyl Protons

(Aglycone)

Data not available in

searched sources
- - Sugar Moiety Protons

Data not available in

searched sources
- - Hydroxyl Protons

Table 2: ¹³C NMR Spectroscopic Data for Elloramycin

Chemical Shift (δ) ppm Carbon Type Assignment

Data not available in searched

sources
C, CH, CH₂, CH₃ Aglycone Carbons

Data not available in searched

sources
C, CH, CH₂, CH₃ Sugar Moiety Carbons

Data not available in searched

sources
C=O Carbonyl Carbons
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Mass Spectrometry (MS) Data
Mass spectrometry provides information on the molecular weight and elemental composition of

Elloramycin, and its fragmentation pattern offers insights into its substructures.

Table 3: Mass Spectrometry Data for Elloramycin

m/z Ion Type Proposed Fragment

660.2003 [M+H]⁺
Molecular Ion (Calculated for

C₃₂H₃₆O₁₅)

Data not available in searched

sources
Fragment Ion Loss of the sugar moiety

Data not available in searched

sources
Fragment Ion

Cleavage of the tetracyclic ring

system

Ultraviolet-Visible (UV-Vis) Spectroscopy Data
The UV-Vis spectrum of Elloramycin is characteristic of its anthracycline chromophore,

showing distinct absorption bands in the UV and visible regions.

Table 4: UV-Vis Spectroscopic Data for Elloramycin

Wavelength (λmax) nm Solvent Chromophore Transition

~297 Methanol π → π

~495 Methanol n → π

~524 Methanol n → π

~560 Methanol n → π

(Note: The λmax values are

typical for anthracyclines and

the exact values for

Elloramycin may vary slightly.)
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Experimental Protocols
Detailed methodologies are essential for reproducible spectroscopic analysis. The following are

generalized protocols for the analysis of Elloramycin.

NMR Spectroscopy
Instrumentation: A high-field NMR spectrometer (e.g., Bruker Avance 400 MHz or higher)

equipped with a cryoprobe.

Sample Preparation: Dissolve approximately 5-10 mg of purified Elloramycin in 0.5 mL of a

suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of

tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

¹H NMR Acquisition:

Pulse Program: Standard single-pulse sequence (e.g., zg30).

Spectral Width: 12-16 ppm.

Acquisition Time: 2-3 seconds.

Relaxation Delay: 1-2 seconds.

Number of Scans: 16-64, depending on sample concentration.

¹³C NMR Acquisition:

Pulse Program: Proton-decoupled single-pulse sequence (e.g., zgpg30).

Spectral Width: 200-240 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.
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Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired Free Induction Decays (FIDs) using appropriate software (e.g., TopSpin,

Mnova).

Mass Spectrometry
Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-

Flight (TOF) instrument, coupled with an electrospray ionization (ESI) source.

Sample Preparation: Prepare a dilute solution of Elloramycin (1-10 µg/mL) in a suitable

solvent system, typically a mixture of methanol or acetonitrile and water, often with a small

amount of formic acid (0.1%) to promote protonation.

ESI-MS Acquisition:

Ionization Mode: Positive ion mode is typically used for anthracyclines to detect [M+H]⁺

ions.

Infusion: Introduce the sample solution into the ESI source via direct infusion using a

syringe pump at a flow rate of 5-10 µL/min.

Mass Range: Scan a mass range appropriate for the expected molecular ion and

fragments (e.g., m/z 100-1000).

Source Parameters: Optimize capillary voltage, cone voltage, and desolvation gas

temperature and flow to achieve stable ion generation and minimize in-source

fragmentation.

Tandem MS (MS/MS) for Fragmentation Analysis:

Select the precursor ion ([M+H]⁺) in the first mass analyzer.

Induce fragmentation in a collision cell using an inert gas (e.g., argon or nitrogen) at

varying collision energies.

Analyze the resulting product ions in the second mass analyzer to obtain the

fragmentation pattern.
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UV-Vis Spectroscopy
Instrumentation: A dual-beam UV-Vis spectrophotometer.

Sample Preparation: Prepare a dilute solution of Elloramycin in a UV-transparent solvent

(e.g., methanol or ethanol). The concentration should be adjusted to yield an absorbance

between 0.1 and 1.0 at the λmax for optimal accuracy.

Acquisition:

Wavelength Range: Scan from 200 to 800 nm to cover both the UV and visible regions.

Blank Correction: Use a cuvette containing the pure solvent as a reference to record a

baseline spectrum.

Sample Measurement: Record the absorption spectrum of the Elloramycin solution. The

instrument will automatically subtract the baseline.

Data Analysis: Identify the wavelengths of maximum absorbance (λmax).

Biosynthetic Pathway of Elloramycin
The biosynthesis of Elloramycin is a multi-step process involving a Type II polyketide synthase

(PKS) and subsequent tailoring enzymes. A key feature is that the genes for the aglycone and

the sugar moiety are located in two separate gene clusters on the chromosome of

Streptomyces olivaceus.
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Acetyl-CoA + 9x Malonyl-CoA ElmKLM (PKS) Decaketide Intermediate ElmNIJ (Cyclases) Cyclized Polyketide ElmH, ElmNII, ElmP, ElmG
(Oxidation, Methylation, Hydroxylation)

8-Demethyltetracenomycin C
(Aglycone)

ElmGT (Glycosyltransferase)

Glucose-1-Phosphate rhaA, rhaB, rhaC, rhaD TDP-L-rhamnose

8-demethyl-8-α-L-rhamnosyl
tetracenomycin C

ElmMI, ElmMII, ElmMIII
(O-Methyltransferases) Elloramycin
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4. Spectroscopic Analysis

1. Fermentation of S. olivaceus

2. Solvent Extraction
(e.g., Ethyl Acetate)

3. Chromatographic Purification
(Silica Gel, HPLC)

UV-Vis Spectroscopy
(Chromophore ID)

High-Resolution MS
(Molecular Formula, MW)

¹H NMR
(Proton Environment)

5. Structure Elucidation

Tandem MS (MS/MS)
(Fragmentation Pattern)

¹³C NMR
(Carbon Skeleton)

2D NMR (COSY, HSQC)
(Connectivity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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